![molecular formula C18H18FNO3 B2884921 2-((3-Fluorophenyl)amino)-2-oxoethyl 2-phenylbutanoate CAS No. 1008945-40-1](/img/structure/B2884921.png)
2-((3-Fluorophenyl)amino)-2-oxoethyl 2-phenylbutanoate
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Overview
Description
2-((3-Fluorophenyl)amino)-2-oxoethyl 2-phenylbutanoate, also known as FPEPB or FPEB, is a chemical compound used in scientific research. It belongs to the class of compounds known as designer drugs, which are synthesized to mimic the effects of illegal drugs. FPEB is a potent agonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in several physiological processes, including learning and memory, anxiety, and addiction.
Scientific Research Applications
Organotin(IV) Complexes in Cancer Research
Organotin(IV) complexes, synthesized using amino acetate functionalized Schiff bases, have shown promise in anticancer research. These complexes demonstrate significant cytotoxicity against various human tumor cell lines, outperforming well-known chemotherapy agents like doxorubicin, cisplatin, 5-fluorouracil, and etoposide in some cases. This finding suggests potential applications in developing new anticancer drugs (Basu Baul, T. S., Basu, S., Vos, D., & Linden, A., 2009).
Fluorescent Amino Acids in Chemical Biology
Fluorescent amino acids serve as versatile tools in chemical biology, enabling the study of biological systems with minimal interference. These compounds are pivotal in tracking protein–protein interactions and imaging events at the nanoscopic level with high spatial resolution. Recent advances in the design and synthesis of fluorescent amino acids have expanded their application in biological studies, highlighting their role in understanding complex molecular processes (Cheng, Z., Kuru, E., Sachdeva, A., & Vendrell, M., 2020).
Environmental Sensing and Imaging
A study on ratiometric fluorescent probes for detecting N2H4 (hydrazine) has unveiled compounds that can sense environmental changes via intramolecular charge transfer (ICT). Such probes are characterized by low cytotoxicity, substantial cell permeability, and large Stokes shifts, making them suitable for environmental monitoring and fluorescence imaging in biological contexts (Zhu, M., Xu, Y., Sang, L., Zhao, Z., Wang, L., Wu, X., Fan, F., Wang, Y., & Li, H., 2019).
Genetically Encoded Fluorescent Amino Acids
Research on genetically encoded fluorescent amino acids has led to innovative methods for incorporating fluorophores into proteins. This allows for the study of protein dynamics, localization, and interactions within living organisms without disrupting native biomolecular properties. Such developments hold promise for both biochemical and cellular studies, enhancing our ability to probe and understand protein functions in vivo (Summerer, D., Chen, S., Wu, N., Deiters, A., Chin, J., & Schultz, P., 2006).
Mechanism of Action
Target of Action
The primary targets of the compound “2-((3-Fluorophenyl)amino)-2-oxoethyl 2-phenylbutanoate” are currently unknown. This compound is structurally similar to 3-Fluoroamphetamine , which is known to act as a monoamine releaser with similar potency to methamphetamine but more selectivity for dopamine and norepinephrine release over serotonin . .
Mode of Action
Based on its structural similarity to 3-fluoroamphetamine , it might interact with its targets by acting as a substrate-based releaser, with selectivity for dopamine over serotonin .
Biochemical Pathways
Compounds in the amphetamine family, such as 3-fluoroamphetamine , typically affect the monoaminergic system, influencing the release and reuptake of neurotransmitters like dopamine, norepinephrine, and serotonin .
Pharmacokinetics
It’s worth noting that 3-fluoroamphetamine, a structurally similar compound, has an onset of action of 20 - 60 minutes, an elimination half-life of 90 minutes, and a duration of action of 2 - 3 hours
Result of Action
Based on its structural similarity to 3-fluoroamphetamine , it might have stimulant effects due to its potential interaction with monoamine neurotransmitters .
Properties
IUPAC Name |
[2-(3-fluoroanilino)-2-oxoethyl] 2-phenylbutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO3/c1-2-16(13-7-4-3-5-8-13)18(22)23-12-17(21)20-15-10-6-9-14(19)11-15/h3-11,16H,2,12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKBMCYPXWLNIMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)OCC(=O)NC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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